Isopropyl 1-formyl-3,3-dimethoxycyclobutanecarboxylate

• Molecular Formula: C11H18O5
• Molecular Weight: 230.26 g/mol
• IUPAC Name: propan-2-yl 1-formyl-3,3-dimethoxycyclobutane-1-carboxylate
• InChI: InChI=1S/C11H18O5/c1-8(2)16-9(13)10(7-12)5-11(6-10,14-3)15-4/h7-8H,5-6H2,1-4H3
• InChI Key: QSOITQCDPQCFGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1(CC(C1)(OC)OC)C=O

Description

Isopropyl 1-formyl-3,3-dimethoxycyclobutanecarboxylate is a useful research compound. Its molecular formula is C11H18O5 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of isopropyl 1-(hydroxymethyl)-3,3-dimethoxycyclobutanecarboxylate (2.3 g, 9.90 mmol) in DCM (45 mL) was added iodosobenzene diacetate (4.78 g, 14.85 mmol) and TEMPO (0.155 g, 0.990 mmol) and the mixture was stirred at RT for 8 h. The reaction mass was diluted with DCM (25 mL), washed with and a 10% aq. solution of NaHCO3, dried over Na2SO4, filtered and the filtrate concentrated. The crude product was purified by silica gel chromatography (40 g REDISEP® column, eluting with 5% MeOH in CHCl3). Fractions containing the product were combined and evaporated to afford Intermediate 304A as a pale yellow liquid (1.3 g, 57%). 1H NMR (300 MHz, DMSO-d6) δ ppm 9.62 (s, 1H), 4.96 (s, 1H), 3.04 (d, J=7.18 Hz, 6H), 2.59-2.66 (m, 2H), 2.47 (m, 2H), 1.20 (d, J=6.42 Hz, 6H).